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Compound of Interest

Compound Name: Adenosine amine congener

Cat. No.: B15568899

For Researchers, Scientists, and Drug Development Professionals

Introduction

Adenosine amine congener (ADAC) is a potent and selective agonist for the A1 adenosine
receptor.[1][2][3] Its high affinity and selectivity make it a valuable tool for in vitro studies
investigating the role of the A1 adenosine receptor in various physiological and pathological
processes, including neuroprotection and cardioprotection.[1][4] Proper dissolution and
handling of ADAC are critical for obtaining accurate and reproducible experimental results.
These application notes provide detailed protocols for the dissolution of ADAC for use in in vitro
studies, along with solubility data and information on its mechanism of action.

Data Presentation
Solubility and Storage of Adenosine Amine Congener
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Property Value Source
Molecular Formula C2sH32Ns0s6 [1]
Molecular Weight 576.6 g/mol [1][5]
Appearance Solid [11[3]
Purity >98% [11[3]
Solubility in DMSO > 10 mg/mL [6]
31.25 mg/mL (54.20 mM) 5]

(requires sonication)

Storage of Solid -20°C [11[3]
Stability of Solid > 4 years [1]

Storage of Stock Solution

-20°C for up to 1 year; -80°C

for up to 2 years

[2](5]

Experimental Protocols
Preparation of a 10 mM Stock Solution of Adenosine
Amine Congener in DMSO

This protocol describes the preparation of a 10 mM stock solution of ADAC in dimethyl

sulfoxide (DMSO), a common solvent for in vitro studies.

Materials:

Vortex mixer

Water bath sonicator

Sterile microcentrifuge tubes

Adenosine Amine Congener (ADAC) powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
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o Calibrated pipettes

Procedure:

o Calculate the required mass of ADAC:

[¢]

Molecular Weight (MW) of ADAC = 576.6 g/mol

[e]

To prepare 1 mL (0.001 L) of a 10 mM (0.01 M) solution:

o

Mass (g) = Molarity (mol/L) x Volume (L) x MW ( g/mol )

[¢]

Mass (g) = 0.01 mol/L x 0.001 L x 576.6 g/mol = 0.005766 g =5.77 mg

[¢]

Therefore, weigh out 5.77 mg of ADAC powder.
 Dissolution in DMSO:
o Aseptically add the weighed ADAC powder to a sterile microcentrifuge tube.
o Add 1 mL of anhydrous/high-purity DMSO to the tube.
o Vortex the tube vigorously for 1-2 minutes to aid dissolution.
» Sonication (if necessary):
o If the ADAC does not fully dissolve with vortexing, place the tube in a water bath sonicator.

o Sonicate for 10-15 minutes, or until the solution is clear and free of visible particles.[5]
Intermittent vortexing during sonication can facilitate dissolution.

 Sterilization (Optional but Recommended):

o To ensure sterility for cell culture experiments, the stock solution can be filtered through a
0.22 um syringe filter compatible with DMSO.

» Aliquoting and Storage:
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o Dispense the 10 mM stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.[2][6]

o Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term

storage (up to 2 years).[2][5]

Dilution of ADAC Stock Solution for In Vitro Assays

It is crucial to minimize the final concentration of DMSO in the cell culture medium, as high
concentrations can be toxic to cells. A final DMSO concentration of less than 0.1% is generally

recommended.
Procedure:
e Thaw a single aliquot of the 10 mM ADAC stock solution at room temperature.

o Perform serial dilutions in sterile cell culture medium to achieve the desired final
concentration of ADAC for your experiment.

o Example Dilution for a 10 uM final concentration:

o Prepare an intermediate dilution by adding 1 pL of the 10 mM stock solution to 999 L of
cell culture medium. This results in a 10 uM working solution.

o The final DMSO concentration in this working solution will be 0.1%.

Mandatory Visualizations
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Experimental Workflow: Preparing Adenosine Amine Congener for In Vitro Use

Stock Solution Preparation

Weigh ADAC Powder

'

Dissolve in DMSO

:

Sonicate if Necessary

:

Sterile Filter (Optional)

:

Aliquot and Store at -80°C

In Vitro Assay Preparation

Thaw Aliquot

'

Serially Dilute in Culture Medium

:

Treat Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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